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molecular formula C16H24O2 B3049971 6,7-Dimethoxy-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene CAS No. 22825-00-9

6,7-Dimethoxy-1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene

Cat. No. B3049971
CAS RN: 22825-00-9
M. Wt: 248.36 g/mol
InChI Key: PPLDTYXVLXUVSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09203112B2

Procedure details

2,5-dichloro-2,5-dimethylhexane (2.2 g, 12 mmol), 1,2-dimethoxybenzene (1.38 g, 10 mmol), anhydrous 1,2-dichloroethane (10 mL) and anhydrous AlCl3 (200 mg) were combined in a 100 mL Schlenk flask under Ar. The mixture was heated at 60° C. for 6 h before quenching with ice water. The layers were then separated, and the aqueous layer extracted three times with CH2Cl2. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated in vacuo. The remaining residue was purified by flash column chromatography (hexanes/Ethyl acetate=10:1) to afford the title compound (1.1 g, 35% yield). 1H NMR (CDCl3): 1.27 (s, 12H), 1.67 (s, 4H), 3.86 (s, 6H), 6.77 (s, 2H); 13C NMR (CDCl3): 32.07, 34.22, 35.42, 56.01, 109.37, 137.23, 147.05.
Name
2,5-dichloro-2,5-dimethylhexane
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
1,2-dimethoxybenzene
Quantity
1.38 g
Type
reactant
Reaction Step One
Name
AlCl3
Quantity
200 mg
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
35%

Identifiers

REACTION_CXSMILES
Cl[C:2]([CH3:10])([CH2:4][CH2:5][C:6](Cl)([CH3:8])[CH3:7])[CH3:3].[CH3:11][O:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[O:19][CH3:20].[Al+3].[Cl-].[Cl-].[Cl-]>ClCCCl>[CH3:11][O:12][C:13]1[CH:18]=[C:17]2[C:16](=[CH:15][C:14]=1[O:19][CH3:20])[C:6]([CH3:8])([CH3:7])[CH2:5][CH2:4][C:2]2([CH3:10])[CH3:3] |f:2.3.4.5|

Inputs

Step One
Name
2,5-dichloro-2,5-dimethylhexane
Quantity
2.2 g
Type
reactant
Smiles
ClC(C)(CCC(C)(C)Cl)C
Name
1,2-dimethoxybenzene
Quantity
1.38 g
Type
reactant
Smiles
COC1=C(C=CC=C1)OC
Name
AlCl3
Quantity
200 mg
Type
reactant
Smiles
[Al+3].[Cl-].[Cl-].[Cl-]
Name
1,2-dichloroethane
Quantity
10 mL
Type
solvent
Smiles
ClCCCl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
before quenching with ice water
CUSTOM
Type
CUSTOM
Details
The layers were then separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted three times with CH2Cl2
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The remaining residue was purified by flash column chromatography (hexanes/Ethyl acetate=10:1)

Outcomes

Product
Name
title compound
Type
product
Smiles
COC=1C=C2C(CCC(C2=CC1OC)(C)C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 g
YIELD: PERCENTYIELD 35%
YIELD: CALCULATEDPERCENTYIELD 44.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.